Cas no 1250814-06-2 (2-Amino-3-(morpholinomethyl)pyridine)

• Product Name: 2-Amino-3-(morpholinomethyl)pyridine
• CAS No: 1250814-06-2
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• MDL: MFCD16765022
• CID: 2134467
• PubChem ID: 62471107
• Update Time: 2025-07-19

2-Amino-3-(morpholinomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-morpholinylmethyl)-2-Pyridinamine
• 2-Amino-3-(morpholinomethyl)pyridine
• 3-(morpholin-4-ylmethyl)pyridin-2-amine
• AC1694
• CS-11873
• 3-[(morpholin-4-yl)methyl]pyridin-2-amine
• SY032105
• DA-25136
• 2-Pyridinamine, 3-(4-morpholinylmethyl)-
• 3-(Morpholinomethyl)pyridin-2-amine
• AKOS011759418
• MFCD16765022
• 1250814-06-2
• CS-0315219

• MDL： MFCD16765022
• Inchi： 1S/C10H15N3O/c11-10-9(2-1-3-12-10)8-13-4-6-14-7-5-13/h1-3H,4-8H2,(H2,11,12)
• InChI Key： INWBNLUHUZTJGP-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=CC=CN=C2N)CC1

Computed Properties

• Exact Mass: 193.12200
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• PSA: 51.38000
• LogP: 1.01510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Amino-3-(morpholinomethyl)pyridine

Introduction to 2-Amino-3-(morpholinomethyl)pyridine (CAS No. 1250814-06-2)

2-Amino-3-(morpholinomethyl)pyridine (CAS No. 1250814-06-2) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are nitrogen-containing heterocyclic aromatic compounds. The unique structure of 2-Amino-3-(morpholinomethyl)pyridine makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 2-Amino-3-(morpholinomethyl)pyridine is C₁₁H₁₆N₃O, and its molecular weight is approximately 204.26 g/mol. The compound features a pyridine ring with an amino group at the 2-position and a morpholinomethyl group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various applications.

In recent years, 2-Amino-3-(morpholinomethyl)pyridine has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its role as a building block in the synthesis of novel drugs targeting neurological disorders, cancer, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and evaluation of a series of 2-Amino-3-(morpholinomethyl)pyridine-based compounds as potent inhibitors of the enzyme monoamine oxidase (MAO). These inhibitors have shown promising results in preclinical models of Parkinson's disease and depression.

Beyond its use in drug discovery, 2-Amino-3-(morpholinomethyl)pyridine has also been explored for its potential as a ligand in metal coordination chemistry. Research published in Inorganic Chemistry in 2020 demonstrated that this compound can form stable complexes with transition metals such as copper and zinc. These metal complexes exhibit interesting electronic and optical properties, making them suitable for applications in catalysis and materials science.

The synthetic accessibility of 2-Amino-3-(morpholinomethyl)pyridine is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common method involves the reaction of 3-chloropyridine with morpholine followed by nucleophilic substitution with an amino group. This multi-step process allows for high yields and purity, ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

In terms of safety and handling, 2-Amino-3-(morpholinomethyl)pyridine is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

The environmental impact of 2-Amino-3-(morpholinomethyl)pyridine is another important consideration. Recent studies have focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. For example, a study published in Green Chemistry in 2019 described a sustainable route using biocatalysts to synthesize this compound, which not only reduces waste but also minimizes energy consumption.

In conclusion, 2-Amino-3-(morpholinomethyl)pyridine (CAS No. 1250814-06-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in medicinal chemistry, materials science, and catalysis. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.